Cas no 802909-18-8 (9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine)

• Product Name: 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine
• CAS No: 802909-18-8
• MF: C₂₀H₂₇NOSi
• MW: 325.519986391068
• MDL: MFCD26407318
• CID: 1800754
• PubChem ID: 59301676
• Update Time: 2025-07-23

9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-2-amine, 9-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine
• 9-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-9H-fluoren-2-amine
• 9-(TERT-BUTYLDIMETHYLSILYL)OXYMETHYL-2-AMINOFLUORENE
• MFCD26407318
• AKOS027324065
• SCHEMBL2998252
• 9-(((tert-Butyldimethylsilyl)oxy)methyl)-9H-fluoren-2-amine
• AS-54687
• SC5065
• DTXSID40731487
• 802909-18-8

• MDL： MFCD26407318
• Inchi： 1S/C20H27NOSi/c1-20(2,3)23(4,5)22-13-19-16-9-7-6-8-15(16)17-11-10-14(21)12-18(17)19/h6-12,19H,13,21H2,1-5H3
• InChI Key： NUKGMRZJRUHHMM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C2C=CC=CC=2C2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 325.186191019g/mol
• Monoisotopic Mass: 325.186191019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine

Comprehensive Analysis of 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine (CAS No. 802909-18-8)

The compound 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine (CAS No. 802909-18-8) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, material science, and organic synthesis. Its unique structure, featuring a fluorenyl core protected by a tert-butyl(dimethyl)silyl (TBS) group, makes it a valuable intermediate in the development of advanced drug delivery systems and fluorescent probes. Researchers are particularly interested in its amine functionality, which allows for further derivatization and conjugation with other bioactive molecules.

In recent years, the demand for 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine has surged due to its potential applications in bioconjugation and peptide synthesis. The TBS-protected hydroxyl group enhances the compound's stability under acidic conditions, making it ideal for solid-phase synthesis and protecting group strategies. This feature aligns with the growing trend in green chemistry, where researchers seek reagents that minimize waste and improve reaction efficiency. Additionally, its fluorenylamine moiety is being explored for its role in photodynamic therapy (PDT), a cutting-edge approach in cancer treatment.

The synthesis of 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine typically involves multi-step reactions, including silylation and amination processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Given its relevance in medicinal chemistry, this compound is often discussed in the context of small-molecule inhibitors and targeted therapies. Its compatibility with click chemistry further expands its utility in biomarker discovery and diagnostic imaging.

From an industrial perspective, CAS No. 802909-18-8 is classified as a high-value fine chemical, with suppliers emphasizing its batch-to-batch consistency and scalable production. The compound's lipophilic nature and steric hindrance properties are critical for optimizing drug bioavailability, a key concern in modern pharmacokinetics. As the scientific community continues to explore its potential, 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine remains a focal point in discussions about next-generation therapeutics and smart materials.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe storage and disposal. The rise of AI-driven drug discovery platforms has further highlighted the importance of compounds like 9-[[tert-butyl(dimethyl)silyl]oxymethyl]-9H-fluoren-2-amine, as they serve as building blocks for machine learning-assisted molecular design. This synergy between computational chemistry and experimental validation underscores the compound's enduring relevance in 21st-century research.